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Compound of Interest

Compound Name: Dicyclohexyl peroxydicarbonate

Cat. No.: B073708 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical nomenclature is paramount. This guide provides an in-depth overview of

Dicyclohexyl peroxydicarbonate, a significant compound in polymer chemistry, focusing on

its various synonyms, physicochemical properties, experimental protocols, and safety

considerations.

Synonyms and Chemical Identifiers
Dicyclohexyl peroxydicarbonate is known by a multitude of synonyms in chemical literature

and commerce. A clear understanding of these alternative names is crucial for comprehensive

literature searches and unambiguous communication. The compound is systematically

identified by its CAS Registry Number: 1561-49-5.[1][2]
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Identifier Type Identifier

IUPAC Name cyclohexyl cyclohexyloxycarbonyloxy carbonate

CAS Registry Number 1561-49-5[1][2]

EC Number 216-337-3[2]

UNII 7UUX7891Q7[2]

Molecular Formula C14H22O6[1][2]

Molecular Weight 286.32 g/mol [2]

InChI

InChI=1S/C14H22O6/c15-13(17-11-7-3-1-4-8-

11)19-20-14(16)18-12-9-5-2-6-10-12/h11-

12H,1-10H2[1]

InChIKey BLCKNMAZFRMCJJ-UHFFFAOYSA-N[1]

Canonical SMILES C1CCC(CC1)OC(=O)OOC(=O)OC2CCCCC2[2]

Common Synonyms

Dicyclohexyl peroxide carbonate, Dicyclohexyl

peroxybicarbonate, Peroxydicarbonic Acid

Dicyclohexyl Ester, Peroxydicarbonic acid, C,C'-

dicyclohexyl ester, CHPC, Peroxybis(formic acid

cyclohexyl) ester, Bis(cyclohexyloxycarbonyl)

peroxide.[1][3][4]

Trade Names

While specific trade names for Dicyclohexyl

peroxydicarbonate are not readily available in

the provided results, similar peroxydicarbonates

are sold under trade names like "Perkadox". For

instance, Di-(4-tert-butylcyclohexyl)

peroxydicarbonate is known as Perkadox 16.[5]

[6][7][8]

Physicochemical and Safety Data
Dicyclohexyl peroxydicarbonate is an organic peroxide primarily used as a radical initiator in

polymerization processes.[1] Its utility is derived from the thermally labile peroxide bond.

However, this reactivity also necessitates stringent safety protocols.
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Property Value Source

Physical Description
Colorless to pale yellow liquid

or solid.[1]
CymitQuimica[1]

Decomposition Temperature

Decomposes violently or

explosively at temperatures of

0-10°C due to self-accelerating

exothermic decomposition.[1]

[2]

CAMEO Chemicals,

PubChem[1][2]

Self-Accelerating

Decomposition Temperature

(SADT)

The SADT is the lowest

temperature at which self-

accelerating decomposition

may occur in the packaging.

For safe storage, the

temperature must be kept

below the control temperature.

European Organic Peroxide

Safety Group

Control Temperature (Tc)

The maximum temperature at

which the organic peroxide can

be safely transported. For

Dicyclohexyl

peroxydicarbonate (>91-

100%), the control temperature

is +10°C.

Publicatiereeks Gevaarlijke

Stoffen

Emergency Temperature (Te)

The temperature at which

emergency procedures must

be implemented. For

Dicyclohexyl

peroxydicarbonate (>91-

100%), the emergency

temperature is +15°C.

Publicatiereeks Gevaarlijke

Stoffen

Solubility

Moderately soluble in organic

solvents; generally insoluble in

water.[1]

CymitQuimica[1]
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Hazards

Explosive, strong oxidizing

agent. Sensitive to heat,

contamination, shock, and

friction.[1][2] May ignite

combustibles and can cause

severe skin and eye irritation.

[1]

CAMEO Chemicals,

PubChem[1][2]

Experimental Protocols
Representative Synthesis of a Peroxydicarbonate
While a specific protocol for Dicyclohexyl peroxydicarbonate is not detailed in the provided

results, the following general method for the preparation of a similar compound, di-(2-

ethylhexyl)peroxydicarbonate, can be adapted. This process involves the reaction of a

chloroformate with hydrogen peroxide in an alkaline solution.

Materials:

Cyclohexyl chloroformate

Hydrogen peroxide

Alkaline solution (e.g., sodium hydroxide solution)

Alkane solvent (for extraction and stabilization)

Reaction vessel with stirring mechanism and temperature control

Separatory funnel

Washing solutions (e.g., water)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

An alkaline solution is prepared in the reaction vessel and cooled.
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Hydrogen peroxide is added to the alkaline solution while maintaining a low temperature.

Cyclohexyl chloroformate is added dropwise to the stirred mixture, ensuring the temperature

remains controlled.

After the addition is complete, the reaction mixture is stirred for an additional 30-50 minutes.

Stirring is stopped, and the reaction mixture is allowed to separate into aqueous and organic

layers.

The organic layer containing the product is separated.

The organic layer is washed repeatedly with water until the pH is neutral (pH 5-7).

An alkane solvent is added to the product.

The solution is dried over a suitable drying agent.

The solvent may be removed under reduced pressure at a low temperature, although

peroxydicarbonates are often stored and used as solutions in a solvent for safety.

Thermal Decomposition Analysis
The thermal decomposition of Dicyclohexyl peroxydicarbonate is a critical aspect of its

application as a radical initiator. A typical experimental setup to study its decomposition kinetics

would involve the following:

Equipment:

Constant temperature bath

Reaction vessel equipped with a reflux condenser and a port for sampling

Analytical instrumentation for peroxide concentration determination (e.g., titrimetric methods

or HPLC)

Gas chromatograph-mass spectrometer (GC-MS) for product analysis

Procedure:
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A solution of Dicyclohexyl peroxydicarbonate in a suitable solvent (e.g., benzene) of a

known concentration is prepared.

The solution is placed in the reaction vessel and immersed in the constant temperature bath

set to the desired decomposition temperature (e.g., 50°C).

Aliquots of the reaction mixture are withdrawn at regular time intervals.

The concentration of the remaining Dicyclohexyl peroxydicarbonate in each aliquot is

determined using a suitable analytical method.

The decomposition products can be identified and quantified by GC-MS analysis of the

reaction mixture at the end of the experiment.

The rate constants for the decomposition can be calculated from the change in peroxide

concentration over time. The decomposition of Dicyclohexyl peroxydicarbonate in

benzene at 50°C follows a rate law that includes both unimolecular thermolysis and induced

decomposition.[9]

Reaction Mechanisms and Safe Handling
Thermal Decomposition Pathway
The primary function of Dicyclohexyl peroxydicarbonate is to generate free radicals upon

heating. The decomposition process is initiated by the homolytic cleavage of the weak oxygen-

oxygen bond.

Dicyclohexyl
peroxydicarbonate 2 x Cyclohexyloxycarbonyloxy radicalHeat (Δ)

2 x Cyclohexyl radicalDecarboxylation

2 x CO₂

Polymerization
Initiation / Products

Reacts with monomer

Click to download full resolution via product page

Caption: Thermal decomposition of Dicyclohexyl peroxydicarbonate.
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The initially formed cyclohexyloxycarbonyloxy radicals can then undergo decarboxylation to

produce cyclohexyl radicals and carbon dioxide.[9] These radicals are responsible for initiating

polymerization.

Safe Handling and Storage Workflow
Due to its thermal instability and sensitivity, strict safety protocols must be followed when

handling and storing Dicyclohexyl peroxydicarbonate.

Storage

Handling Disposal

Store in original, closed container
in a cool, well-ventilated area

Maintain temperature below
the Control Temperature (Tc)

Wear appropriate PPE:
Safety goggles, gloves,

lab coat

Keep away from heat sources,
direct sunlight, and incompatible

materials (e.g., acids, bases, metals)
Use minimum quantity necessary

Do not return unused material
to the original container

In case of spill, absorb with
inert material and wet with water

Dispose of as hazardous waste
according to local regulations.

Do not confine waste.

handling

Click to download full resolution via product page
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Caption: Workflow for the safe handling and storage of Dicyclohexyl peroxydicarbonate.

Key safety practices include storing the material at controlled low temperatures, avoiding all

sources of heat and contamination, and using appropriate personal protective equipment.[5]

[10] In case of a spill, the material should be absorbed with an inert, damp, non-combustible

material and placed in a loosely covered container for disposal.[1] It is crucial to prevent the

peroxide from drying out, as this increases the risk of explosion. Many peroxides are stored

and transported as a slurry in water to mitigate this hazard.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to Dicyclohexyl
Peroxydicarbonate and its Synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073708#synonyms-for-dicyclohexyl-
peroxydicarbonate-in-chemical-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b073708#synonyms-for-dicyclohexyl-peroxydicarbonate-in-chemical-literature
https://www.benchchem.com/product/b073708#synonyms-for-dicyclohexyl-peroxydicarbonate-in-chemical-literature
https://www.benchchem.com/product/b073708#synonyms-for-dicyclohexyl-peroxydicarbonate-in-chemical-literature
https://www.benchchem.com/product/b073708#synonyms-for-dicyclohexyl-peroxydicarbonate-in-chemical-literature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073708?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

